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Compound of Interest

Compound Name: Eprodisate Disodium

Cat. No.: B1671554

Application Notes and Protocols: Eprodisate
Disodium

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eprodisate Disodium (also known as NC-503) is a sulfonated small molecule that acts as an
inhibitor of amyloid A (AA) fibrillogenesis.[1][2][3] It is structurally similar to heparan sulfate and
functions by competitively binding to glycosaminoglycan (GAG) binding sites on serum amyloid
A (SAA).[4][5] This action disrupts the formation of the GAG-amyloid fibril complex, thereby
preventing the polymerization and deposition of amyloid fibrils in tissues, a hallmark of AA
amyloidosis. These application notes provide detailed protocols for the preparation of
Eprodisate Disodium stock solutions for experimental use.
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Property Value Source
Molecular Formula CsHeNaz06S:2
Molecular Weight 248.19 g/mol
Appearance White to off-white solid
CAS Number 36589-58-9
Solubility
Solvent Solubility Notes Source
Sonication is
Water (H20) 10 mM recommended to aid
dissolution.
50 mg/mL (201.46 Ultrasonic assistance
Water (H20)
mM) may be needed.
Physiological Saline 49 mg/mL (197.43 Mix evenly until the
(0.9% NacCl) mM) solution is clear.
Dimethyl Sulfoxide
Insoluble
(DMSO)
Storage .
Form Duration Source
Temperature
Powder -20°C 3years
Sealed, away from
Powder 4°C ]
moisture
Stock Solution in
-80°C 1 year / 6 months
Solvent
Stock Solution in
-20°C 1 month
Solvent
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Eprodisate Disodium
Stock Solution for In Vitro Assays

This protocol describes the preparation of a 10 mM stock solution in water, suitable for use in
various in vitro experiments, including cell culture.

Materials:

Eprodisate Disodium powder

e Sterile, nuclease-free water

 Sterile conical tubes (15 mL or 50 mL)

o \ortex mixer

o Ultrasonic water bath

» Sterile 0.22 pm syringe filter

o Sterile syringes

Sterile, light-protective cryovials for aliquots
Procedure:

o Calculate the required mass: To prepare 10 mL of a 10 mM stock solution, calculate the
mass of Eprodisate Disodium needed using the following formula:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) = 0.010 mol/L x 0.010 L x 248.19 g/mol = 0.0248 g or 24.8 mg

e Weigh the compound: Carefully weigh 24.8 mg of Eprodisate Disodium powder in a sterile
microcentrifuge tube or on weighing paper.

e Dissolution:
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o Transfer the weighed powder to a sterile 15 mL conical tube.
o Add 10 mL of sterile, nuclease-free water to the tube.

o Vortex the solution for 1-2 minutes to facilitate dissolution.

e Sonication (if necessary): If the compound does not fully dissolve, place the tube in an
ultrasonic water bath. Sonicate for 5-10 minutes, or until the solution is clear. Avoid
excessive heating of the solution.

« Sterilization:
o Aseptically draw the solution into a sterile syringe.
o Attach a sterile 0.22 um syringe filter to the syringe.

o Filter the solution into a new sterile conical tube. This step is critical for removing any
potential microbial contamination, especially for cell culture experiments.

» Aliquoting and Storage:

o Dispense the sterile stock solution into smaller, single-use aliquots in sterile, light-
protective cryovials. This prevents repeated freeze-thaw cycles which can degrade the
compound.

o Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (up to 1 month).

Protocol 2: Preparation of Eprodisate Disodium in
Physiological Saline for In Vivo Studies

This protocol is adapted for the preparation of Eprodisate Disodium in a vehicle suitable for in
vivo administration.

Materials:

e Eprodisate Disodium powder
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 Sterile 0.9% Sodium Chloride (Physiological Saline)
» Sterile conical tubes (15 mL or 50 mL)

» Vortex mixer

Procedure:

» Determine the desired concentration: The concentration will depend on the specific animal
model and dosing regimen. As an example, to prepare a 49 mg/mL solution:

» Weigh the compound: Weigh the required amount of Eprodisate Disodium powder. For 1
mL of a 49 mg/mL solution, weigh 49 mg of the compound.

 Dissolution:
o Place the weighed powder in a sterile conical tube.
o Add the required volume of sterile physiological saline (e.g., 1 mL).
o Vortex thoroughly until the powder is completely dissolved and the solution is clear.
e Administration: The freshly prepared solution should be used immediately for optimal results.

Visualizations
Mechanism of Action of Eprodisate Disodium

Glycosaminoglycans
Eprodisate > (GAGs)
Disodium 1 Lead _
“Cofipetitively binds to ! - > Amyloid Fibril eads to
era W A ofo

GAG binding sites Formation & Deposition

Chronic Upregulates
Inflammation

Serum Amyloid A
(SAA)

\J

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1671554?utm_src=pdf-body
https://www.benchchem.com/product/b1671554?utm_src=pdf-body
https://www.benchchem.com/product/b1671554?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Caption: Mechanism of Eprodisate Disodium in inhibiting amyloid fibril formation.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a sterile Eprodisate Disodium stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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